Cas no 2248202-67-5 ((2S)-2-(6-Methoxypyridin-2-yl)propanoic acid)

• Product Name: (2S)-2-(6-Methoxypyridin-2-yl)propanoic acid
• CAS No: 2248202-67-5
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 6558520
• PubChem ID: 137938241
• Update Time: 2025-11-01

(2S)-2-(6-Methoxypyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2248202-67-5
• EN300-6506046
• (2S)-2-(6-Methoxypyridin-2-yl)propanoic acid

• Inchi： 1S/C9H11NO3/c1-6(9(11)12)7-4-3-5-8(10-7)13-2/h3-6H,1-2H3,(H,11,12)/t6-/m0/s1
• InChI Key： VEEVYBJPKBWVMI-LURJTMIESA-N
• SMILES： O(C)C1=CC=CC([C@@H](C(=O)O)C)=N1

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.4Ų

Additional information on (2S)-2-(6-Methoxypyridin-2-yl)propanoic acid

(2S)-2-(6-Methoxypyridin-2-yl)propanoic acid (CAS No. 2248202-67-5)

(2S)-2-(6-Methoxypyridin-2-yl)propanoic acid (CAS No. 2248202-67-5) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of α-amino acids and is characterized by its unique structural features, including a 6-methoxypyridine moiety and a propanoic acid group. The chiral center at the α-position imparts enantiomeric specificity, which is crucial for its biological activity and pharmacological properties.

The 6-methoxypyridine moiety in (2S)-2-(6-Methoxypyridin-2-yl)propanoic acid is known for its ability to modulate various biological processes, including enzyme inhibition and receptor binding. This functional group has been extensively studied for its role in the development of novel drugs targeting specific metabolic pathways and signaling cascades. Recent research has highlighted the potential of this compound in the treatment of neurodegenerative diseases, inflammatory disorders, and certain types of cancer.

In the context of neurodegenerative diseases, (2S)-2-(6-Methoxypyridin-2-yl)propanoic acid has shown promising results in preclinical studies. Its ability to cross the blood-brain barrier and interact with key enzymes involved in neurotransmitter metabolism makes it a valuable candidate for the development of neuroprotective agents. For instance, studies have demonstrated that this compound can effectively inhibit monoamine oxidase (MAO), an enzyme responsible for the degradation of neurotransmitters such as serotonin and dopamine. By modulating MAO activity, (2S)-2-(6-Methoxypyridin-2-yl)propanoic acid may help alleviate symptoms associated with conditions like Parkinson's disease and Alzheimer's disease.

Beyond its neuroprotective properties, (2S)-2-(6-Methoxypyridin-2-yl)propanoic acid has also been investigated for its anti-inflammatory effects. Inflammatory disorders, such as rheumatoid arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and organ dysfunction. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), thereby reducing inflammation and promoting tissue repair. These findings suggest that (2S)-2-(6-Methoxypyridin-2-yl)propanoic acid may have therapeutic potential in the management of inflammatory conditions.

In addition to its anti-inflammatory properties, (2S)-2-(6-Methoxypyridin-2-yl)propanoic acid has also been explored for its anticancer activities. Cancer cells often exhibit dysregulated metabolic pathways and altered signaling cascades, which can be targeted by small molecules like this compound. Research has shown that (2S)-2-(6-Methoxypyridin-2-yl)propanoic acid can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent cell death pathways. Furthermore, it has been observed to inhibit angiogenesis, a process crucial for tumor growth and metastasis. These findings highlight the potential of this compound as a novel anticancer agent.

The synthesis of (2S)-2-(6-Methoxypyridin-2-yl)propanoic acid involves several steps, including the formation of the 6-methoxypyridine ring and the introduction of the propanoic acid group at the α-position. Various synthetic routes have been developed to achieve high enantiomeric purity, which is essential for its biological activity. One common approach involves the use of chiral auxiliaries or catalysts to control the stereochemistry during synthesis. Recent advancements in asymmetric synthesis techniques have further improved the efficiency and scalability of producing this compound on a large scale.

The pharmacokinetic properties of (2S)-2-(6-Methoxypyridin-2-yl)propanoic acid have also been extensively studied to optimize its therapeutic potential. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed after oral administration and distributes well throughout tissues, including the brain. The compound is metabolized primarily by hepatic enzymes, with a moderate half-life that allows for once-daily dosing regimens in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of (2S)-2-(6-Methoxypyridin-2-yl)propanoic acid in various therapeutic indications. Early-phase trials have demonstrated promising results, with good tolerability and dose-dependent improvements in disease symptoms observed in patients with neurodegenerative diseases and inflammatory disorders. Ongoing studies aim to further elucidate the mechanism of action and identify optimal dosing strategies for different patient populations.

In conclusion, (2S)-2-(6-Methoxypyridin-2-yl)propanoic acid (CAS No. 2248202-67-5) is a promising chiral compound with diverse therapeutic applications. Its unique structural features and biological activities make it a valuable candidate for the development of novel drugs targeting neurodegenerative diseases, inflammatory disorders, and cancer. Ongoing research continues to uncover new insights into its mechanism of action and potential clinical benefits, positioning it as an important molecule in modern medicinal chemistry.